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Compound of Interest

Compound Name: Fmoc-NH-PEG6-CH2CH2COOH

Cat. No.: B1673516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-NH-PEG6-CH2CH2COOH,

a heterobifunctional linker widely utilized in bioconjugation, drug delivery, and proteomics

research. This document details its chemical properties, applications, and includes

experimental protocols for its use.

Core Chemical and Physical Data
Fmoc-NH-PEG6-CH2CH2COOH, with the CAS number 882847-34-9, is a polyethylene glycol

(PEG) derivative that incorporates a fluorenylmethyloxycarbonyl (Fmoc) protected amine and a

terminal carboxylic acid. The PEG6 spacer arm enhances solubility and provides flexibility to

the conjugated molecules.
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Property Value

CAS Number 882847-34-9

Synonyms

Fmoc-N-amido-PEG6-acid, (Fmoc-amino)-

PEG6-carboxylic Acid, Fmoc-21-amino-

4,7,10,13,16,19-hexaoxaheneicosanoic acid

Molecular Formula C₃₀H₄₁NO₁₀

Molecular Weight 575.65 g/mol

Appearance Colorless to light yellow viscous liquid or oil

Purity Typically ≥95%

Storage Conditions
Recommended storage at -20°C for long-term

stability.

Applications in Research and Drug Development
The unique structure of Fmoc-NH-PEG6-CH2CH2COOH, featuring orthogonal protecting

groups and a hydrophilic spacer, makes it a versatile tool in several advanced research areas.

Solid-Phase Peptide Synthesis (SPPS)
This linker can be incorporated into peptides during solid-phase synthesis to introduce a

flexible, hydrophilic spacer. This is particularly beneficial for:

Improving Solubility: The PEG chain enhances the solubility of hydrophobic peptides.

Creating Spacing: The linker can be used to distance a payload or label from the peptide

backbone to minimize steric hindrance.

Antibody-Drug Conjugates (ADCs)
Fmoc-NH-PEG6-CH2CH2COOH serves as a crucial component in the construction of ADCs.

[1] ADCs are targeted therapies that combine the specificity of an antibody with the cytotoxicity

of a potent drug. The linker connects the antibody to the cytotoxic payload, and its

characteristics, such as stability and length, are critical for the ADC's efficacy and safety.
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Proteolysis-Targeting Chimeras (PROTACs)
PROTACs are heterobifunctional molecules that induce the degradation of specific target

proteins.[2] They consist of a ligand for the target protein and a ligand for an E3 ubiquitin

ligase, connected by a linker. The PEG6 linker can be used to optimize the distance and

orientation between the two ligands, which is crucial for the formation of a productive ternary

complex and subsequent protein degradation.

Bioconjugation and Surface Modification
The bifunctional nature of this molecule allows for its use in a wide range of bioconjugation

applications, including:

Labeling: Attaching fluorescent dyes or other reporter molecules to proteins and other

biomolecules.

Immobilization: Attaching biomolecules to solid supports for assays or purification.

Experimental Protocols
The following are generalized protocols for the use of Fmoc-NH-PEG6-CH2CH2COOH.

Researchers should optimize these protocols for their specific applications.

Fmoc Deprotection
The Fmoc protecting group is base-labile and can be removed under mild conditions.

Step Reagent/Condition Duration

1
20% Piperidine in

Dimethylformamide (DMF)
5-20 minutes

2 Wash with DMF 3-5 times

3
Wash with Dichloromethane

(DCM)
2-3 times

Coupling of Carboxylic Acid to an Amine
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The terminal carboxylic acid can be activated to react with a primary amine, forming a stable

amide bond.

Step Reagents Notes

1
Activation: Dissolve Fmoc-NH-

PEG6-CH2CH2COOH in DMF.

2

Add a coupling agent (e.g.,

HATU, HBTU, or PyBOP) and

an amine base (e.g., DIPEA or

NMM).

The choice of coupling agent

and base can be optimized for

specific substrates.

3

Coupling: Add the amine-

containing molecule to the

activated linker solution.

The reaction is typically carried

out at room temperature.

4

Purification: Purify the

conjugate using appropriate

chromatographic techniques

(e.g., HPLC, size-exclusion

chromatography).

Example quantitative data for a coupling reaction in SPPS:

Reagent
Molar Equivalence (relative to resin
loading)

Fmoc-NH-PEG6-CH2CH2COOH 1.5 - 3 eq

HATU 1.45 - 2.9 eq

DIPEA 3 - 6 eq

Visualization of Experimental Workflows
Workflow for Solid-Phase Peptide Synthesis (SPPS)
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SPPS workflow for peptide modification.

Workflow for Antibody-Drug Conjugate (ADC) Synthesis

Linker-Payload Preparation

Conjugation to Antibody

Fmoc-NH-PEG6-COOH Carboxyl Activation
(e.g., EDC, NHS)

Cytotoxic Payload
(with amine group)

Coupling Fmoc Deprotection Linker-Payload
Construct

Conjugation ReactionMonoclonal Antibody Purification
(e.g., SEC) Final ADC
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General workflow for ADC synthesis.

Characterization Techniques
The successful synthesis and purification of conjugates involving Fmoc-NH-PEG6-
CH2CH2COOH require rigorous analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1673516?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673516?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673516?utm_src=pdf-body
https://www.benchchem.com/product/b1673516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Purpose

High-Performance Liquid Chromatography

(HPLC)

To assess purity and separate the final product

from starting materials and byproducts.[3]

Mass Spectrometry (MS)
To confirm the molecular weight of the final

conjugate and verify the successful coupling.[3]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To confirm the structure of the linker and its

conjugates.

This technical guide provides a foundational understanding of Fmoc-NH-PEG6-
CH2CH2COOH for its application in advanced scientific research. For specific applications,

further optimization of the described protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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